Cas no 43021-44-9 (3-desacetylpancuronium)

• Product Name: 3-desacetylpancuronium
• CAS No: 43021-44-9
• MF: C₃₃H₅₈N₂O₃
• MW: 530.825230121613
• CID: 928662
• PubChem ID: 218733
• Update Time: 2025-04-19

3-desacetylpancuronium Chemical and Physical Properties

Names and Identifiers

• 3-desacetylpancuronium
• B503EDG52X
• Q27274368
• PIPERIDINIUM, 1,1'-((2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-17-(ACETYLOXY)-3-HYDROXYANDROSTANE-2,16-DIYL)BIS(1-METHYL-
• 3-Despanc
• 3-hydroxypancuronium
• Piperidinium, 1,1'-((2beta,3alpha,5alpha,16beta,17beta)-17-(acetyloxy)-3-hydroxyandrostane-2,16-diyl)bis(1-methyl-
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3-hydroxy-10,13-dimethyl-2,16-bis(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• UNII-B503EDG52X
• 43021-44-9

• Inchi： 1S/C33H58N2O3/c1-23(36)38-31-28(34(4)16-8-6-9-17-34)21-27-25-13-12-24-20-30(37)29(35(5)18-10-7-11-19-35)22-33(24,3)26(25)14-15-32(27,31)2/h24-31,37H,6-22H2,1-5H3/q+2/t24-,25+,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
• InChI Key： DNYGUSUWFYEAJL-ZZZJANDJSA-N
• SMILES： O(C(C)=O)[C@H]1[C@H](C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)C[C@@H]([C@H](C[C@@H]3CC[C@@H]21)O)[N+]1(C)CCCCC1)[N+]1(C)CCCCC1

Computed Properties

• Exact Mass: 530.44474372g/mol
• Monoisotopic Mass: 530.44474372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 46.5Ų